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Compound of Interest

Compound Name: 4-Aminopentan-2-ol

L  Get Quote

Cat. No.: B1281818

An In-depth Technical Guide to 4-Aminopentan-2-ol: CAS Number and Safety Information

This technical guide provides comprehensive information on the chemical properties and safety
profile of 4-Aminopentan-2-ol, intended for researchers, scientists, and professionals in drug
development.

Chemical Identification

4-Aminopentan-2-ol is an organic compound classified as an amino alcohol.[1] It features a
five-carbon chain with an amine group at the fourth position and a hydroxyl group at the second
position.[2] This bifunctional nature makes it a versatile building block in organic and medicinal
chemistry.[2]

Identifier Value Reference
IUPAC Name 4-aminopentan-2-ol [11[3]
CAS Number 13325-12-7 [11[2]131[4][5]
Molecular Formula C5H13NO [1114]
Molecular Weight 103.16 g/mol [1][2]
SMILES CC(CC(C)O)N [1131[4]
InChi Key RTFVYTOTESLFBG- e
UHFFFAOYSA-N
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GHS Hazard and Safety Information

4-Aminopentan-2-ol is classified as a hazardous substance. It is a combustible liquid that
causes severe skin burns and eye damage, and may cause respiratory irritation.[1][3] Some
data also indicates it may be harmful if swallowed.[3]

lassificati

Hazard Hazard GHS Hazard . Signal
Pictogram Reference
Class Category Statement Word
H227: )
Flammable ) No Pictogram ]
o Category 4 Combustible ) Warning [11[3]
Liquids o required
liquid
H314:
Skin Causes
Corrosion/Irrit  Category 1B severe skin Corrosive Danger [1][3]
ation burns and
eye damage
H302:
Acute ] ) ]
o Category 4 Harmful if Irritant Warning [3]
Toxicity, Oral
swallowed
Specific
H335: May
Target Organ
o cause _ _
Toxicity, Category 3 ) Irritant Warning [11[3]
_ respiratory
Single S
irritation
Exposure

Precautionary Statements

Safe handling and emergency response procedures are guided by the following precautionary
statements.
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Type

Code

Statement Reference

Prevention

P210

Keep away from heat,
sparks, open flames, 6]
and hot surfaces. No

smoking.

P264

Wash skin thoroughly

after handling.

[6]

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

[6]

Response

P301+P330+P331

IF SWALLOWED:
Rinse mouth. Do NOT  [6]

induce vomiting.

P303+P361+P353

IF ON SKIN (or hair):
Take off immediately
all contaminated
clothing. Rinse skin

with water/shower.

[6]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for
breathing.

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

P310

Immediately call a
POISON CENTER or

[6]7]
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doctor.

Wash contaminated
P363 _ [6]
clothing before reuse.

In case of fire: Use dry

sand, dry chemical or
P370+P378 _ [7]

alcohol-resistant foam

to extinguish.

Store in a well-

Storage P403+P235 ventilated place. Keep  [6]
cool.

P405 Store locked up. [6]
Dispose of

. contents/container to
Disposal P501 [61[7]
an approved waste

disposal plant.

Safety and Handling Protocols

While specific experimental toxicology data such as LD50 values are not detailed in the

provided search results, the following protocols for safe handling, storage, and first aid are

derived from safety data sheets.

Handling Procedures

Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[8][9] Avoid
breathing vapors or mists.[7]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear splash-proof goggles or a face shield.[8] Eyewash stations
should be readily available.[6][10]

o Skin Protection: Wear suitable protective gloves (e.g., Solvex, neoprene, butyl) and
protective clothing to prevent skin contact.[8]
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o Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a
NIOSH/MSHA-approved respirator.[8][10]

o General Hygiene: Wash hands thoroughly after handling.[6][8] Do not eat, drink, or smoke
when using this product.[10]

Storage Procedures

« Conditions: Store in a cool, dry, and well-ventilated place.[6][8] Keep containers tightly
closed.[7][9]

o Incompatibilities: Keep away from heat, sparks, and open flames.[7] Store away from strong
oxidizing agents.[9]

e Area: Store in a corrosives area and keep locked up.[7][9]

First Aid Experimental Protocols

In the event of exposure, follow these procedures immediately.

e Eye Contact:

[¢]

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[7][11]

[e]

Remove contact lenses if present and easy to do.

o

Continue rinsing.

o

Seek immediate medical attention from an ophthalmologist.
e Skin Contact:
o Immediately take off all contaminated clothing.[7]
o Rinse the affected skin area with plenty of water or shower.[7]

o Wash with soap and water.[8]
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o Seek immediate medical attention.[7]

e |nhalation:

o Remove the person from the exposure area to fresh air and keep them at rest in a position
comfortable for breathing.[6][7][8]

o If breathing is difficult, give oxygen.[8] If breathing has stopped, provide artificial
respiration.[8][11]

o Seek immediate medical attention.[11]
e Ingestion:
o Rinse mouth with water.[6]
o Do NOT induce vomiting.[6][7]
o If the person is conscious, give two glasses of water to drink.[8]
o Seek immediate medical attention.[8][11]

Visualization of Safety Information

The following diagram illustrates the logical flow from chemical identification to the necessary
safety and response actions.

sty racons | P Keonav et | P s 9 | pos s i

Click to download full resolution via product page

Caption: Logical workflow from chemical identity to hazard-based safety measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [4-Aminopentan-2-ol CAS number and safety
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281818#4-aminopentan-2-ol-cas-number-and-
safety-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1281818?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s685819
https://www.benchchem.com/product/b1281818
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-pentanol
https://www.molport.com/shop/compound/Molport-022-364-459
https://www.bldpharm.com/products/13325-12-7.html
https://aksci.com/sds/J90240_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
https://www.fishersci.com/store/msds?partNumber=AC387910250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104261000&productDescription=2-AMINOPHENOL%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b1281818#4-aminopentan-2-ol-cas-number-and-safety-information
https://www.benchchem.com/product/b1281818#4-aminopentan-2-ol-cas-number-and-safety-information
https://www.benchchem.com/product/b1281818#4-aminopentan-2-ol-cas-number-and-safety-information
https://www.benchchem.com/product/b1281818#4-aminopentan-2-ol-cas-number-and-safety-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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